Cas no 2248393-33-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-phenylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-phenylacetate
• CAS No: 2248393-33-9
• MF: C₂₂H₁₄ClNO₄
• MW: 391.803864955902
• CID: 5835623
• PubChem ID: 165723958
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• 2248393-33-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-phenylacetate
• EN300-6523242

• Inchi： 1S/C22H14ClNO4/c23-16-12-10-15(11-13-16)19(14-6-2-1-3-7-14)22(27)28-24-20(25)17-8-4-5-9-18(17)21(24)26/h1-13,19H
• InChI Key： NIQGXWPEWUYXDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 391.0611356g/mol
• Monoisotopic Mass: 391.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-phenylacetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(4-Chlorophenyl)-2-Phenylacetate: A Comprehensive Overview

The compound with CAS No. 2248393-33-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-chlorophenyl)-2-phenylacetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a 1,3-dioxo isoindole moiety with a bisaryl acetate group. The isoindole ring system, with its two adjacent oxygen atoms, imparts distinctive electronic properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of functional polymers and self-healing materials. The bisaryl acetate group within the molecule has been shown to enhance the mechanical properties of polymer matrices by forming strong intermolecular interactions. This makes it a promising candidate for applications in aerospace and automotive industries, where high-performance materials are essential.

In addition to its material science applications, this compound has also been investigated for its potential in drug delivery systems. The isoindole moiety has been found to exhibit excellent biocompatibility and stability under physiological conditions. This property makes it an ideal carrier for delivering therapeutic agents to specific targets within the body. Recent experiments have demonstrated that this compound can be used as a controlled-release vehicle for anti-cancer drugs, significantly improving their efficacy while reducing side effects.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-(4-chlorophenyl)-2-phenvlacetate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the isoindole ring through a [4+4] cycloaddition reaction and subsequent functionalization with the bisaryl acetate group. Researchers have recently developed more efficient methods for this synthesis, utilizing green chemistry principles to minimize waste and reduce environmental impact.

Furthermore, this compound has been utilized in the study of supramolecular chemistry, where it serves as a building block for constructing complex molecular architectures. Its ability to form stable supramolecular assemblies has been leveraged in the development of novel sensors and catalysts. For example, scientists have reported the use of this compound in creating highly sensitive sensors for detecting trace amounts of heavy metal ions in aqueous solutions.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 2-(4-chlorophenyl)-phenvlacetate (CAS No. 2248393-33) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.